[1,4]Diazepan-1-yl-acetic acid ethyl ester

• IUPAC Name: ethyl 2-(1,4-diazepan-1-yl)acetate
• InChI: InChI=1S/C9H18N2O2/c1-2-13-9(12)8-11-6-3-4-10-5-7-11/h10H,2-8H2,1H3
• InChI Key: KDDFDWGVIBOCNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CCCNCC1
• Molecular Formula: C9H18N2O2
• DSSTOX Substance ID: DTXSID70516648
• Molecular Weight: 186.25 g/mol
• CAS RN: 913645-28-0

Description

“[1,4]Diazepan-1-yl-acetic acid ethyl ester” is a chemical compound with the molecular formula C9H18N2O2. It has a molecular weight of 186.26. The IUPAC name for this compound is ethyl 2-(1,4-diazepan-1-yl)acetate.

Molecular Structure Analysis

The molecular structure of “[1,4]Diazepan-1-yl-acetic acid ethyl ester” can be represented by the InChI string: InChI=1S/C9H18N2O2/c1-2-13-9(12)8-11-6-3-4-10-5-7-11/h10H,2-8H2,1H3. The compound contains a diazepan ring attached to an acetic acid ethyl ester group.

Scientific Research Applications

Antihistaminic Properties

. Its ability to block histamine receptors can alleviate symptoms associated with allergic reactions.

Pharmacological Standardization

Pharmaceutical laboratories and manufacturers use [1,4]Diazepan-1-yl-acetic acid ethyl ester as a secondary standard for quality control purposes. .

Mechanism of Action

Target of Action

It’s known that many bioactive aromatic compounds containing similar structures show clinical and biological applications . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Compounds with similar structures are known to interact with their targets, leading to various changes at the molecular level .

Biochemical Pathways

Similar compounds are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds are known to exhibit various biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .

Synthesis routes and methods I

Procedure details

Ethyl bromoacetate (3.7 g, 18.4 mmol, Aldrich) was added in portions to a solution of homopiperazine (2.76 g, 27.6 mmol, Avocado) in N,N-dimethylformamide (15 mL) at room temperature over 1.5 h. The mixture was then stirred for additional 4 h followed by an aqueous workup. The crude was purified by column flash chromatography to give homopiperazine-acetic acid ethyl ester (471 mg).

Synthesis routes and methods II

Procedure details

Sodium carbonate (1.27 g) was added to a solution of homopiperazine (5.99 g; 5 eq.) and ethyl bromoacetate (2.0 g; 1 eq.) in CH3CN (120 mL). The reaction was stirred at room temperature for 6 h. The reaction mixture was filtered thru a celite pad. The filtrate was concentrated. The remaining residual was dissolved in CHCl3 (120 mL), washed by H2O (50 mL×3) and brine (50 mL×1), dried by Na2SO4 and concentrated to give [1,4]diazepan-1-yl-acetic acid ethyl ester (1.794 g), which was carried on for the next step without further purification. 1H NMR (300 MHz, CDCl3) δ 4.15 (m, 2H), 3.39 (s, 2H), 2.91 (m, 4H), 2.81 (m, 4H), 1.76 (m, 3H), 1.25 (m, 3H).